Cas no 1806476-76-5 (5-Fluoropyrimidine-4-acetonitrile)

• Product Name: 5-Fluoropyrimidine-4-acetonitrile
• CAS No: 1806476-76-5
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4815953
• Update Time: 2025-07-30

5-Fluoropyrimidine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoropyrimidine-4-acetonitrile

• Inchi： 1S/C6H4FN3/c7-5-3-9-4-10-6(5)1-2-8/h3-4H,1H2
• InChI Key： QJVMRODQLTWJEE-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 0
• Topological Polar Surface Area: 49.6